2-Methyl-2-(1-methyl-2-amylthioethyl)-1,3-dioxolane

• CAS No.: 102145-09-5
• Molecular Formula: C12H24O2S
• Molecular Weight: 232.38 g/mol
• IUPAC Name: 2-methyl-2-(1-pentylsulfanylpropan-2-yl)-1,3-dioxolane
• InChI: InChI=1S/C12H24O2S/c1-4-5-6-9-15-10-11(2)12(3)13-7-8-14-12/h11H,4-10H2,1-3H3
• InChI Key: ARSVPDJWXYJXJS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCSCC(C)C1(OCCO1)C

Description

2-Methyl-2-(1-methyl-2-amylthioethyl)-1,3-dioxolane is a 1,3-dioxolane derivative characterized by a thioether substituent (1-methyl-2-amylthioethyl) at the 2-position of the dioxolane ring. The 1,3-dioxolane scaffold is known for its stability, solubility in organic solvents, and utility in polymer science, catalysis, and fragrance chemistry [1], [8].

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below compares key structural analogs of 1,3-dioxolane derivatives, highlighting substituents, molecular weights, and applications:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight	CAS Number	Key Applications/Properties	References
2-Methyl-2-(thiophen-2-yl)-1,3-dioxolane	Thiophene-2-yl	C₈H₁₀O₂S	170.23	5916-12-1	Palladium-catalyzed coupling reactions; high selectivity in β-heteroarylation	[3], [14]
2-Ethyl-2-methyl-1,3-dioxolane	Ethyl, methyl	C₆H₁₂O₂	116.16	126-39-6	Solvent; intermediate in organic synthesis	[2], [17]
4-Methyl-2-(1-phenylethyl)-1,3-dioxolane	1-Phenylethyl	C₁₂H₁₆O₂	192.25	67634-23-5	Non-clastogenic (genotoxicity read-across model)	[9], [13]
2-Methyl-2-(2-methylpropyl)-1,3-dioxolane	2-Methylpropyl	C₈H₁₆O₂	144.21	2035-08-7	Fragrance ingredient; safety data available	[15]
2-[2-(Cyclohex-1-en-1-yl)ethyl]-2-methyl-1,3-dioxolane	Cyclohexenyl-ethyl	C₁₂H₂₀O₂	196.29	61759-42-0	Polymer precursors; thermal stability	[20]

Reactivity and Selectivity in Chemical Reactions

• Thiophene-containing derivatives : 2-Methyl-2-(thiophen-2-yl)-1,3-dioxolane exhibits high selectivity (>95%) in palladium-catalyzed β-heteroarylation reactions. For example, in cross-coupling with 2-chlorothiophenes, it forms products with 69–71% yields without cleavage of the C–Cl bond, enabling further functionalization [3], [5].
• Alkyl-substituted derivatives : 2-Ethyl-2-methyl-1,3-dioxolane is used as a solvent in polyhydroxybutyrate (PHB) extraction due to its low polarity and thermal stability. It retains PHB molecular weight (MW ~600 kDa) and mechanical properties even at 80°C [1].

Physicochemical Properties

• Thermal stability : Poly(1,3-dioxolane) derivatives achieve ultrahigh molecular weights (>1000 kg/mol) and demonstrate tensile properties comparable to polyethylene [8].
• Boiling points : Alkyl-substituted dioxolanes (e.g., 2-ethyl-2-methyl-1,3-dioxolane) have boiling points between 116–120°C, making them suitable for high-temperature applications [17].

Key Research Findings

Catalytic Applications : Thiophene-functionalized dioxolanes are pivotal in synthesizing heteroarylated pyridines and thienylene-linked polymers, with yields exceeding 60% in optimized conditions [3], [5].

Material Science: Poly(1,3-dioxolane) derivatives exhibit recyclability via acid-catalyzed depolymerization (100% monomer recovery at 150°C), aligning with circular economy principles [8].

Industrial Use : Ethyl-2-methyl-1,3-dioxolan-2-yl-acetate (CAS 6413-10-1) is a fragrance ingredient (FEMA 4477) with applications in cosmetics and food flavoring [11].